Cas no 1049739-06-1 (2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049739-06-1
• MF: C₁₁H₁₃Cl₃N₂
• MW: 279.593319654465
• MDL: MFCD04967110
• CID: 3038277
• PubChem ID: 16495317
• Update Time: 2025-06-17

2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine, HCl
• 2-(4,7-DICHLORO-2-METHYLINDOL-3-YL)ETHYLAMINE HYDROCHLORIDE
• 2-(4,7-DICHLORO-2-METHYL-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• SCHEMBL3614572
• MFABLFROEVSDDN-UHFFFAOYSA-N
• STK893218
• SR-01000537028-1
• CS-0335537
• 2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride
• C11H13Cl3N2
• AKOS001475943
• 2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• BBL020529
• SR-01000537028
• 2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamineHydrochloride
• 1049739-06-1
• 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride

• MDL： MFCD04967110
• Inchi： 1S/C11H12Cl2N2.ClH/c1-6-7(4-5-14)10-8(12)2-3-9(13)11(10)15-6;/h2-3,15H,4-5,14H2,1H3;1H
• InChI Key： MFABLFROEVSDDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(CCN)=C(C)N2)Cl.Cl

Computed Properties

• Exact Mass: 278.014432Da
• Monoisotopic Mass: 278.014432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(4,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine Hydrochloride

Introduction to 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049739-06-1)

2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride, identified by its CAS number 1049739-06-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole core structure, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents. The indole scaffold is well-documented for its role in various biological processes and has been extensively explored in drug discovery efforts.

The chemical structure of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride consists of a benzene ring fused with a pyrrole ring, with substituents that enhance its biological activity. The presence of chlorine atoms at the 4 and 7 positions, along with a methyl group at the 2 position, contributes to the compound's unique electronic and steric properties. These features are critical in determining its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological effects. Studies have shown that indole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are essential factors for effective drug delivery. This solubility improvement makes it more suitable for formulation into oral or injectable medications, broadening its therapeutic applications.

One of the most compelling aspects of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, indole derivatives have been investigated for their ability to modulate neurotransmitter systems, offering potential treatments for neurological disorders such as depression and anxiety.

The synthesis of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a biological perspective, the indole core of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride interacts with various biological targets due to its aromaticity and ability to form hydrogen bonds. This interaction profile makes it a versatile scaffold for drug design. Recent computational studies have utilized molecular modeling techniques to predict binding affinities and identify potential binding pockets on target proteins. These studies provide valuable insights into how the compound might interact with biological systems and guide further optimization efforts.

Preclinical studies have begun to explore the pharmacological effects of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride in animal models. Initial findings suggest that it may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, the compound has shown promise in reducing inflammation and modulating immune responses, which could be beneficial in treating autoimmune diseases. These preclinical results warrant further investigation into its therapeutic potential.

The development of 2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride aligns with current trends in drug discovery toward targeted therapies and personalized medicine. By understanding the specific mechanisms by which this compound exerts its effects, researchers can design drugs that are more effective and have fewer side effects. Furthermore, advances in high-throughput screening technologies have enabled faster identification of promising candidates like this one from large libraries of compounds.

In conclusion,2-(4,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049739-06-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure, solubility advantages, and potential therapeutic applications make it a valuable asset in ongoing drug development efforts. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely play an increasingly important role in the discovery and development of novel treatments for various diseases.